Cas no 326619-66-3 (N-{14-iodo-1,10-diazatricyclo9.4.0.0,3,8pentadeca-3,5,7,10,12,14-hexaen-9-ylidene}prop-2-enamide)

• Product Name: N-{14-iodo-1,10-diazatricyclo9.4.0.0,3,8pentadeca-3,5,7,10,12,14-hexaen-9-ylidene}prop-2-enamide
• CAS No: 326619-66-3
• CID: 4646138
• PubChem ID: 2315061
• Update Time: 2025-07-14

N-{14-iodo-1,10-diazatricyclo9.4.0.0,3,8pentadeca-3,5,7,10,12,14-hexaen-9-ylidene}prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-{14-iodo-1,10-diazatricyclo[9.4.0.0,3,8]pentadeca-3,5,7,10,12,14-hexaen-9-ylidene}prop-2-enamide
• N-{14-iodo-1,10-diazatricyclo9.4.0.0,3,8pentadeca-3,5,7,10,12,14-hexaen-9-ylidene}prop-2-enamide

Additional information on N-{14-iodo-1,10-diazatricyclo9.4.0.0,3,8pentadeca-3,5,7,10,12,14-hexaen-9-ylidene}prop-2-enamide

Compound CAS No. 326619-66-3: N-{14-Iodo-1,10-Diazatricyclo[9.4.0.0^3,8]Pentadeca-3,5,7,10,12,14-Hexaen-9-Ylidene}Prop-2-Enamide

The compound with CAS No. 326619-66-3 is a highly specialized organic molecule known as N-{14-Iodo-1,10-Diazatricyclo[9.4.0.0^3,8]Pentadeca-3,5,7,10,12,14-Hexaen-9-Ylidene}Prop-2-Enamide. This molecule is characterized by its complex structure and unique functional groups that make it a subject of interest in various fields of chemical research and development.

The IUPAC name of this compound reflects its intricate molecular architecture. The diazatricyclo framework indicates the presence of two nitrogen atoms within a tricyclic system that consists of three fused rings with specific ring sizes and fusion patterns. The pentadeca prefix denotes a 15-membered ring system within this structure. The hexaen part highlights the presence of six double bonds within the molecule's framework.

Recent studies have focused on the biological activity of this compound and its potential applications in drug discovery and development. Researchers have explored its ability to interact with specific biological targets such as enzymes or receptors due to its unique electronic properties and structural motifs.

The presence of an iodo group at position 14 adds significant value to this compound's reactivity and selectivity in chemical reactions. Iodo groups are known for their ability to participate in various nucleophilic substitution reactions and can serve as leaving groups or directing groups in organic synthesis.

One of the most promising applications of this compound lies in its potential use as a building block for constructing more complex molecules with enhanced bioactivity. Its tricyclic framework provides a rigid structure that can be further functionalized to target specific biological pathways or diseases.

Moreover, the prop-2-enamide group attached to the diazatricyclo system contributes to the molecule's stability and solubility properties. This group also plays a critical role in modulating the molecule's electronic environment and reactivity.

In terms of synthesis routes, recent advancements have enabled chemists to develop efficient methods for constructing such complex molecules using modular synthetic strategies. These methods often involve multi-component reactions or iterative coupling techniques that allow for precise control over the molecule's structure.

The study of this compound has also led to insights into its stereochemical properties and how they influence its interactions with biological systems. Understanding these properties is crucial for designing enantiomerically pure compounds with desired pharmacological profiles.

Looking ahead, ongoing research is focused on optimizing the synthesis of this compound on an industrial scale while maintaining high purity levels required for therapeutic applications. Additionally, efforts are being made to explore its potential use in areas such as imaging agents or diagnostic tools due to its unique electronic characteristics.

In conclusion, CAS No. 326619-66-3 represents a cutting-edge molecule that continues to captivate researchers across multiple disciplines due to its complex structure and diverse potential applications in chemistry and biology.